1-(Pyridin-2-yl)hept-6-en-2-one

• IUPAC Name: 1-pyridin-2-ylhept-6-en-2-one
• InChI: InChI=1S/C12H15NO/c1-2-3-4-8-12(14)10-11-7-5-6-9-13-11/h2,5-7,9H,1,3-4,8,10H2
• InChI Key: DEZSSMYSMHMOAI-UHFFFAOYSA-N
• Canonical SMILES: C=CCCCC(=O)CC1=CC=CC=N1
• Molecular Formula: C12H15NO
• Molecular Weight: 189.25 g/mol

Description

“1-(Pyridin-2-yl)hept-6-en-2-one” is a chemical compound with the CAS Number: 1344285-77-3. It has a molecular weight of 189.26 and its IUPAC name is 1-(2-pyridinyl)-6-hepten-2-one. It is a liquid at room temperature.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C12H15NO/c1-2-3-4-8-12(14)10-11-7-5-6-9-13-11/h2,5-7,9H,1,3-4,8,10H2. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

“this compound” is a liquid at room temperature. Its molecular weight is 189.26. More specific physical and chemical properties like melting point, boiling point, and density were not found in the retrieved data.

Scientific Research Applications

Coordination Chemistry and Ligand Synthesis

Derivatives of 2,6-di(pyrazol-1-yl)pyridine and related ligands have been extensively studied for their coordination chemistry. These ligands are versatile terpyridine analogues, presenting unique advantages and challenges compared to terpyridines. They play a crucial role in synthesizing luminescent lanthanide compounds used in biological sensing and iron complexes that exhibit unusual thermal and photochemical spin-state transitions (Halcrow, 2005).

Luminescence and Biological Sensing

The development of luminescent compounds for biological applications is a significant area of research. For instance, pyridinone derivatives have been synthesized and found to possess potent HIV-1 specific reverse transcriptase inhibitory properties, highlighting their potential in antiviral therapies (Dollé et al., 1995).

Molecular Magnetism

Research on 2,6-di(pyrazole-3-yl)pyridine complexes has led to the discovery of materials displaying slow magnetisation reversal, indicative of single molecule magnetism features. These findings open avenues for developing new magnetic materials with potential applications in data storage and quantum computing (Gass et al., 2012).

Drug Delivery Systems

Encapsulation of lipophilic pyrenyl derivatives in water-soluble metalla-cages represents a novel strategy for drug delivery. Such systems can enhance the cytotoxicity of compounds against cancer cells, offering a promising approach for targeted cancer therapies (Mattsson et al., 2010).

Catalysis

The use of complexes in catalysis is another critical application. Research has focused on the synthesis of multi-functional spin-crossover switches and the self-assembly of functional soft materials and surface structures. Additionally, certain complexes have been utilized in catalysis, demonstrating the broad applicability of these compounds in chemical synthesis and industrial processes (Halcrow, 2014).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, H335. These indicate that it can be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.